Cas no 590397-88-9 (2-(4-Fluorophenyl)-1H-benzo[g]indole-3-carbaldehyde)

• Product Name: 2-(4-Fluorophenyl)-1H-benzo[g]indole-3-carbaldehyde
• CAS No: 590397-88-9
• MF: C₁₉H₁₂FNO
• MW: 289.303088188171
• CID: 851658
• Update Time: 2023-08-02

2-(4-Fluorophenyl)-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[g]indole-3-carboxaldehyde,2-(4-fluorophenyl)-(9CI)
• 2-(4-fluorophenyl)-1H-benzo[g]indole-3-carbaldehyde
• 2-(4-FLUOROPHENYL)-1H-BENZO[G]INDOLE-3-CARBOXALDEHYDE
• 2-(4-Fluorophenyl)-1H-benzo[g]indole-3-carbaldehyde

• Inchi： 1S/C19H12FNO/c20-14-8-5-13(6-9-14)18-17(11-22)16-10-7-12-3-1-2-4-15(12)19(16)21-18/h1-11,21H
• InChI Key： KWFJURDJULJGFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=O)C2C=CC3C=CC=CC=3C=2N1

Computed Properties

• Exact Mass: 289.09
• Monoisotopic Mass: 289.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9